![molecular formula C9H10O2 B181625 4-Ethylbenzoic acid CAS No. 619-64-7](/img/structure/B181625.png)
4-Ethylbenzoic acid
Overview
Description
4-Ethylbenzoic acid is a member of benzoic acids . It has various applications such as being used as an intermediate in the production of pesticide insecticides, including tebufenozide and methoxyfenozide, as well as an initiator of carbon nanotube materials . It reacts with lanthanum nitrate in aqueous solution to yield the polymer catena-poly[[aqua(this compound-κO)lanthanum(III)]-tri-μ-4-ethylbenzoato] .
Synthesis Analysis
The synthesis of this compound involves adding ethylbenzene and trichloroacetaldehyde in the reaction kettle. Anhydrous aluminum trichloride is added in batches at 0 °C. The mixture is stirred and reacted at -10 0 °C for 2 hours after the addition. Dilute hydrochloric acid is then added to the mixed solution to decompose the remaining aluminum trichloride .
Molecular Structure Analysis
The molecular structure of this compound can be found in various databases such as the NIST Chemistry WebBook .
Chemical Reactions Analysis
This compound reacts with lanthanum nitrate in aqueous solution to yield the polymer catena-poly[[aqua(this compound-κO)lanthanum(III)]-tri-μ-4-ethylbenzoato] .
Physical And Chemical Properties Analysis
This compound is a white to beige powder with a melting point of 112-113℃. It is not soluble in water, but can be dissolved in benzene and toluene . More detailed physical and chemical properties can be found in databases like PubChem and ChemSpider .
Scientific Research Applications
Synthesis and Chemical Applications
- 4-Ethylbenzoic acid is utilized in the synthesis of functional polymers. A study by Sumida and Vogl (1981) demonstrated the preparation of Ethyl 4-vinyl-α-cyano-β-phenylcinnamate from this compound, which was then polymerized and copolymerized for various applications (Sumida & Vogl, 1981).
Environmental and Biodegradation Research
- In environmental research, this compound has been used to study microbial catabolic pathways. Ramos et al. (1987) manipulated the TOL plasmid pathway of Pseudomonas to create a pathway capable of processing 4-ethylbenzoate, showcasing its potential in biodegradation (Ramos, Wasserfallen, Rose, & Timmis, 1987).
Material Science and Luminescence Studies
- This compound is significant in the field of material science, particularly in the synthesis of lanthanide complexes. Huo et al. (2016) synthesized new lanthanide this compound complexes, which exhibited characteristic luminescence, indicating their potential in optical and material applications (Huo, Wang, Zhang, Ren, & Zhang, 2016).
Safety and Hazards
4-Ethylbenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, chemical impermeable gloves, and ensuring adequate ventilation are recommended .
Relevant Papers
One relevant paper discusses the syntheses, characterization, luminescence, and thermal decomposition mechanism of four lanthanide complexes with this compound and terpyridine . This paper could provide more insights into the properties and potential applications of this compound.
Mechanism of Action
Target of Action
4-Ethylbenzoic acid is a simple aromatic carboxylic acidIt’s known that carboxylic acids can participate in various biochemical reactions, often acting as an acid donor in enzymatic reactions .
Mode of Action
The exact mode of action of this compound is not well-studied. As a carboxylic acid, it can donate a proton (H+) and act as an acid in biochemical reactions. This property allows it to interact with various biological targets, such as enzymes and receptors .
Biochemical Pathways
Carboxylic acids are involved in numerous biochemical pathways, including energy production, lipid metabolism, and signal transduction .
Pharmacokinetics
Metabolism of carboxylic acids typically involves reactions such as conjugation, and they are usually excreted in the urine .
Result of Action
Carboxylic acids can influence a variety of cellular processes, including ph regulation and signal transduction .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, the pH of the environment can affect the ionization state of the carboxylic acid group, potentially influencing its interactions with biological targets . Additionally, the presence of other molecules can impact the compound’s stability and efficacy .
Biochemical Analysis
Cellular Effects
It has been suggested that 4-Ethylbenzoic acid may be linked with cellular membrane damage in lung tissue from tobacco smoke
Molecular Mechanism
It is known that the compound can undergo reactions at the benzylic position, such as free radical bromination and nucleophilic substitution
Temporal Effects in Laboratory Settings
The compound has been found to have certain thermophysical properties
Metabolic Pathways
One study found that this compound induced metabolites linked to the biosynthesis of steroid hormones
properties
IUPAC Name |
4-ethylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQVKTHRQIXSMGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3073212 | |
Record name | Benzoic acid, 4-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3073212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 4-Ethylbenzoic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002097 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
619-64-7 | |
Record name | 4-Ethylbenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=619-64-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Ethylbenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000619647 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 619-64-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59888 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 4-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3073212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-ethylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.643 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-ETHYLBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9TKM8P0G6R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 4-Ethylbenzoic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002097 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
112 - 113 °C | |
Record name | 4-Ethylbenzoic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002097 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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